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Compound of Interest

Compound Name: SB-204900

Cat. No.: B1680793 Get Quote

This document provides a comprehensive protocol for the total synthesis of SB-204900, a

naturally occurring oxirane carboxamide isolated from Clausena lansium. The synthetic route

described herein is based on the work of Reddy et al. (2009), which outlines an efficient and

concise method for preparing both enantiomers of the target molecule. This protocol is

intended for researchers, scientists, and drug development professionals engaged in the

synthesis of bioactive natural products.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of a crucial

intermediate, (2S,3R)-3-phenyloxirane-2-carboxylic acid, a precursor to SB-204900.

Step
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m-CPBA CH2Cl2 12 RT 95

2
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24 RT 92
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Experimental Protocols
The following sections detail the experimental procedures for the key steps in the total

synthesis of SB-204900.

Synthesis of (2S,3R)-3-phenyloxirane-2-carboxylic acid
Materials:

(E)-Cinnamic acid

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH2Cl2)

Methanol

Amberlyst-15 resin

Sodium bicarbonate (NaHCO3) solution (saturated)

Sodium sulfite (Na2SO3) solution (10%)

Brine

Anhydrous sodium sulfate (Na2SO4)

Ethyl acetate (EtOAc)

Hexane

Procedure:

Epoxidation of (E)-Cinnamic acid:

To a solution of (E)-cinnamic acid (1.0 eq) in dichloromethane (CH2Cl2), add meta-

chloroperoxybenzoic acid (m-CPBA) (1.5 eq) portion-wise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 12 hours.
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Upon completion of the reaction (monitored by TLC), quench the reaction by adding a 10%

aqueous solution of sodium sulfite (Na2SO3).

Wash the organic layer sequentially with a saturated aqueous solution of sodium

bicarbonate (NaHCO3) and brine.

Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate

under reduced pressure to afford the crude epoxide.

Esterification of (2S,3R)-3-phenyloxirane-2-carboxylic acid:

To a solution of the crude (2S,3R)-3-phenyloxirane-2-carboxylic acid in methanol, add

Amberlyst-15 resin.

Stir the mixture at room temperature for 24 hours.

Filter the reaction mixture to remove the resin and concentrate the filtrate under reduced

pressure.

Purify the residue by column chromatography on silica gel (EtOAc/hexane) to yield the

methyl ester.

Synthesis of SB-204900
Materials:

(2S,3R)-3-phenyloxirane-2-carboxylic acid methyl ester

N-Methyl-(Z)-styrylamine

Trimethylaluminum (AlMe3)

Toluene

Dichloromethane (CH2Cl2)

Ammonium chloride (NH4Cl) solution (saturated)

Anhydrous sodium sulfate (Na2SO4)
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Ethyl acetate (EtOAc)

Hexane

Procedure:

Amide Coupling:

To a solution of N-methyl-(Z)-styrylamine (1.2 eq) in toluene at 0 °C, add

trimethylaluminum (AlMe3) (2.0 M in toluene, 1.2 eq) dropwise.

Stir the mixture at room temperature for 30 minutes.

Add a solution of (2S,3R)-3-phenyloxirane-2-carboxylic acid methyl ester (1.0 eq) in

toluene to the reaction mixture.

Heat the reaction mixture to 80 °C and stir for 12 hours.

Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution

of ammonium chloride (NH4Cl).

Extract the aqueous layer with dichloromethane (CH2Cl2).

Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (EtOAc/hexane) to afford

SB-204900.

Visualizations
The following diagrams illustrate the synthetic pathway and the logical workflow of the

experimental protocol.
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(E)-Cinnamic acid (2S,3R)-3-phenyloxirane-2-carboxylic acid
m-CPBA, CH2Cl2

(2S,3R)-3-phenyloxirane-2-carboxylic acid methyl ester
MeOH, Amberlyst-15

SB-204900

AlMe3, Toluene

N-Methyl-(Z)-styrylamine

Click to download full resolution via product page

Caption: Synthetic pathway for the total synthesis of SB-204900.
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Epoxidation

Esterification

Amide Coupling

Dissolve (E)-Cinnamic acid in CH2Cl2

Add m-CPBA at 0 °C

Stir at RT for 12h

Quench with 10% Na2SO3

Wash with NaHCO3 and Brine

Dry and Concentrate

Dissolve Epoxide in MeOH

Add Amberlyst-15

Stir at RT for 24h

Filter and Concentrate

Column Chromatography

Add Ester solution

Dissolve Amine in Toluene

Add AlMe3 at 0 °C

Stir at RT for 30 min

Heat at 80 °C for 12h

Quench with NH4Cl

Extract, Dry, and Concentrate

Column Chromatography

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of SB-204900.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1680793?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Total Synthesis of SB-204900: A Detailed Protocol for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680793#total-synthesis-of-sb-204900-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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